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Compound of Interest

Compound Name: Aminopropanol

Cat. No.: B1366323

This guide provides a comprehensive technical overview of aminopropanol isomers, designed
for researchers, scientists, and drug development professionals. It delves into the critical
aspects of their identification through CAS numbers, explores their distinct physicochemical
properties, outlines synthesis and analytical methodologies, and discusses their applications,
particularly within the pharmaceutical landscape.

Introduction: The Significance of Aminopropanol
Isomers

Aminopropanols are a class of organic compounds containing both an amine and a hydroxyl
functional group. Their structural diversity, arising from the different possible positions of these
functional groups on the propane backbone, gives rise to several isomers with unique chemical
and physical properties. This isomeric diversity is pivotal in their wide range of applications,
from industrial processes to the synthesis of complex pharmaceutical agents. A precise
understanding of each isomer, unequivocally identified by its Chemical Abstracts Service (CAS)
number, is paramount for scientific research and development.

This guide will focus on the three primary isomers of aminopropanol: 1-amino-2-propanol, 2-
amino-1-propanol, and 3-amino-1-propanol, including their chiral forms.

Isomer Identification and Physicochemical
Properties
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The unambiguous identification of each aminopropanol isomer is crucial for regulatory

compliance, safety, and reproducibility in research and manufacturing. The CAS number serves

as a universal identifier for a specific chemical substance.

Table 1: CAS Numbers and Key Physicochemical Properties of Aminopropanol Isomers

Molecul . .
Molecul Boiling Melting .
Synony CAS ar . . Density
Isomer ar . Point Point
m(s) Number Weight ( (g/mL)
Formula (°C) (°C)
g/mol )
1-Amino-  Isopropa  78-96-6 0.962 -
_ _ 75.11[1] 159- -2to
2- nolamine  (racemic) CsHsNO 0.973[1]
[2] 160[1][2] 1.74[1][2]
propanol , MIPA [1112] [2]
S)-(+)-1-  (+)-
( )_( ) ) 2799-17-
Amino-2-  Isopropa o[[3] CsHoNO 75.11[3] 160[3] N/A 0.954[3]
propanol nolamine
R)-(-)-1- -)-
( )_( ) ©) 2799-16-
Amino-2-  Isopropa 8[1] CsH9oNO 75.11 N/A N/A N/A
propanol nolamine
_ 6168-72-
2-Amino- . 72-73 (at
1- Alaninol , CsHaNO 75.11 11 N/A 0.965
(racemic)
propanol mmHg)
[4]
S)-(+)-2- 72-73 (at
( ).( ) L- 2749-11- (
Amino-1- _ CsHaNO 75.11 11 -2[5] 0.965
Alaninol 3[4]
propanol mmHg)
R)-(-)-2-
( )_( ) D- 35320-
Amino-1- _ CsHsNO 75.11 N/A N/A N/A
Alaninol 23-1[4][6]
propanol
3-Amino-
Propanol  156-87-
1- _ CsHsNO 75.11 184-187 10-12 0.982
amine 6[7]
propanol
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Note: "N/A" indicates that the data was not readily available in the searched sources.

The structural differences between these isomers lead to variations in their physical properties,
such as boiling and melting points, which are critical for purification and handling processes.
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Caption: Chemical structures of the three primary aminopropanol isomers.
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Synthesis of Aminopropanol Isomers

The synthesis routes for aminopropanol isomers are tailored to the specific isomer required.

Synthesis of 1-Amino-2-propanol

A common industrial method for preparing racemic 1-amino-2-propanol involves the reaction of
propylene oxide with aqueous ammonia.[1] This method is efficient for large-scale production.

(Propylene Oxide) uneous Ammonie)

Nucleophilic Ring Opening

G—Amino—Z—propanol (racemicD

Click to download full resolution via product page

Caption: Synthesis of 1-Amino-2-propanol.

Synthesis of 2-Amino-1-propanol (Alaninol)

Alaninol is typically synthesized by the reduction of the amino acid alanine or its esters.[4]
Strong reducing agents like lithium aluminium hydride are commonly employed for this
conversion. This route allows for the production of enantiomerically pure alaninol from the
corresponding chiral alanine.

Synthesis of 3-Amino-1-propanol

The synthesis of 3-amino-1-propanol can be achieved through various methods, including the
reduction of 3-alanine or its esters.

Applications in Research and Drug Development
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The unique properties of each aminopropanol isomer lend them to a variety of applications,
particularly in the pharmaceutical industry.

» 1-Amino-2-propanol: This isomer and its derivatives are used as buffers and are good
solubilizers for oils and fats.[1][8] They are also intermediates in the synthesis of various
pharmaceuticals.[1] The chiral forms are valuable building blocks in asymmetric synthesis.[9]
For instance, (R)-1-aminopropan-2-ol is involved in the biosynthesis of cobalamin (Vitamin
B12).[1]

e 2-Amino-1-propanol (Alaninol): As a chiral molecule, alaninol is a crucial precursor for the
synthesis of numerous chiral ligands used in asymmetric catalysis.[4] In the pharmaceutical
field, it serves as an intermediate for synthesizing drugs such as beta-blockers and
adrenergic agonists.[6]

e 3-Amino-1-propanol: This isomer is a versatile building block in the synthesis of
pharmaceuticals, agrochemicals, and surfactants.[10] It is used to enhance the solubility and
stability of formulations and serves as an intermediate in the synthesis of various
pharmaceuticals to improve drug efficacy.[10] It has also been studied as an analogue of
ethanolamine in phospholipid metabolism research.[11]

Analytical Methodologies for Identification and
Quantification

Accurate and validated analytical methods are essential for the quality control of
aminopropanols and their formulations.

High-Performance Liquid Chromatography (HPLC)

HPLC is a preferred method for the detection and quantification of aminopropanols, especially
at low concentrations in complex matrices like cream formulations.[12]

Protocol: HPLC Analysis of 3-Aminopropanol in a Cream Formulation
e Sample Preparation:

o Accurately weigh a sample of the cream.
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o Dissolve the cream in a suitable solvent system. This may require experimentation to find
a solvent that dissolves the cream base without degrading the analyte.

o Perform a liquid-liquid or solid-phase extraction to isolate the 3-aminopropanol from
interfering matrix components.

o Filter the final extract through a 0.45 um syringe filter before injection.

o Chromatographic Conditions:

[e]

Column: A reverse-phase C18 column is a common starting point.

o Mobile Phase: A buffered agueous solution with an organic modifier (e.g., acetonitrile or
methanol). The pH of the mobile phase should be controlled to ensure consistent
ionization of the amine.

o Detection: UV detection at a low wavelength (e.g., 210 nm) is often suitable. For higher
sensitivity and selectivity, a derivatization step followed by fluorescence detection or mass
spectrometry (LC-MS) can be employed.

o Flow Rate: Typically 1.0 mL/min.

[e]

Injection Volume: 10-20 pL.
¢ Quantification:
o Prepare a series of standard solutions of 3-aminopropanol of known concentrations.

o Generate a calibration curve by plotting the peak area against the concentration of the
standards.

o Determine the concentration of 3-aminopropanol in the sample by interpolating its peak
area on the calibration curve.

Gas Chromatography (GC)

Gas chromatography is another powerful technique for the analysis of volatile compounds like
aminopropanols.[13][14]
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Protocol: GC Analysis of Aminopropanol Isomers
e Sample Preparation:
o For liquid samples, a direct injection may be possible after dilution in a suitable solvent.

o Derivatization is often necessary to improve the volatility and thermal stability of the
aminopropanols and to enhance detector response. Silylation is a common derivatization
technique.

o Chromatographic Conditions:

o Column: A polar capillary column, such as one with a wax-based stationary phase, is often
used for the separation of amines.[13]

o Carrier Gas: Helium or hydrogen.
o Injector and Detector Temperature: Typically set around 250 °C.

o Oven Temperature Program: A temperature gradient is usually employed to ensure good
separation of the isomers and any impurities.

o Detector: A Flame lonization Detector (FID) is commonly used for the analysis of organic
compounds. A Nitrogen-Phosphorus Detector (NPD) can provide higher selectivity for
nitrogen-containing compounds.
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Caption: General analytical workflow for aminopropanol analysis.

Safety and Handling

Aminopropanols are corrosive and can cause severe skin burns and eye damage.[15][16]
They are also harmful if swallowed or in contact with skin.[15][16]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat. In case of potential inhalation, use a suitable
respirator.[17][18]

o Handling: Handle in a well-ventilated area. Avoid contact with skin, eyes, and clothing.[17]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and acids.[17] Keep containers tightly closed.
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Conclusion

The aminopropanol isomers represent a versatile class of chemical compounds with
significant utility in both industrial and research settings, particularly in drug development. A
thorough understanding of their individual properties, guided by their unique CAS numbers, is
fundamental to their effective and safe application. The synthesis and analytical methodologies
outlined in this guide provide a framework for researchers and scientists to harness the
potential of these valuable chemical building blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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